Cas no 2094140-95-9 (2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide)
2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide
- Z1228273752
- EN300-6535349
- 2094140-95-9
- AKOS033175378
-
- Inchi: 1S/C14H24N2O2/c1-3-4-8-18-10-13(17)16-14(11-15)7-5-6-12(2)9-14/h12H,3-10H2,1-2H3,(H,16,17)
- InChI Key: SNNZVDVBTNJEGD-UHFFFAOYSA-N
- SMILES: O(CCCC)CC(NC1(C#N)CCCC(C)C1)=O
Computed Properties
- Exact Mass: 252.183778013g/mol
- Monoisotopic Mass: 252.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.1Ų
2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6535349-0.05g |
2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide |
2094140-95-9 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide
Research Brief on 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide (CAS: 2094140-95-9): Recent Advances and Applications
The compound 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide (CAS: 2094140-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyano-substituted cyclohexyl ring and a butoxyacetamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide, optimizing yield and purity through novel catalytic methods. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, computational modeling revealed favorable binding affinities for several target proteins, suggesting its utility in modulating specific biochemical pathways.
Pharmacological evaluations have further elucidated the compound's potential. Preclinical trials demonstrated its efficacy in pain management models, with mechanisms involving the inhibition of cyclooxygenase-2 (COX-2) and transient receptor potential (TRP) channels. These findings were corroborated by in vitro assays, where 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide exhibited selective activity against inflammatory markers, outperforming traditional NSAIDs in certain contexts.
Beyond its analgesic properties, recent investigations have explored its role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that the compound could mitigate oxidative stress in neuronal cells, potentially via activation of the Nrf2-ARE pathway. This dual functionality—anti-inflammatory and neuroprotective—positions it as a versatile therapeutic agent, though further clinical validation is required.
Industry reports also indicate growing interest in 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide as a scaffold for derivative development. Patent filings from major pharmaceutical companies describe modifications to its core structure to enhance bioavailability and target specificity. For instance, replacing the butoxy group with fluorinated analogs has shown improved blood-brain barrier penetration in rodent models.
Despite these advances, challenges remain. The compound's metabolic stability and potential off-target effects necessitate rigorous toxicological profiling. Collaborative efforts between academia and industry are underway to address these gaps, with Phase I clinical trials anticipated within the next two years.
In summary, 2-butoxy-N-(1-cyano-3-methylcyclohexyl)acetamide represents a compelling case study in modern drug discovery. Its multifaceted pharmacological profile, combined with advances in synthetic chemistry, underscores its potential to address unmet medical needs. Future research should prioritize translational studies to bridge the gap between preclinical promise and clinical reality.
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